Cas no 2309448-21-1 (methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate
• CAS No: 2309448-21-1
• MF: C₈H₉F₆NO₂
• MW: 265.152983427048
• MDL: MFCD31915034
• CID: 5204143
• PubChem ID: 138991097
• Update Time: 2025-05-24

methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4,4-bis(trifluoromethyl)-, methyl ester
• methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate

• MDL： MFCD31915034
• Inchi： 1S/C8H9F6NO2/c1-17-5(16)4-2-15-3-6(4,7(9,10)11)8(12,13)14/h4,15H,2-3H2,1H3
• InChI Key： YWPFHEUKKIDSTD-UHFFFAOYSA-N
• SMILES： N1CC(C(F)(F)F)(C(F)(F)F)C(C(OC)=O)C1

Additional information on methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate

Methyl 4,4-Bis(Trifluoromethyl)Pyrrolidine-3-Carboxylate: A Comprehensive Overview

Methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate, with the CAS number 2309448-21-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyrrolidine ring with trifluoromethyl groups and a methyl ester functionality. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in various applications.

The pyrrolidine ring in methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate serves as a versatile scaffold for further chemical modifications. The trifluoromethyl groups attached to the ring contribute to the compound's stability and reactivity. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles. The methyl ester group further enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

One of the most recent advancements involving methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate is its use as a building block in the synthesis of advanced materials. Researchers have demonstrated that this compound can be employed in the construction of high-performance polymers and coatings. The trifluoromethyl groups provide excellent resistance to environmental factors such as UV radiation and chemical corrosion, making these materials suitable for aerospace and automotive industries.

In addition to its material science applications, methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate has also found utility in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. Recent findings indicate that this compound can significantly enhance the efficiency of enantioselective reactions, which are critical in the production of chiral pharmaceuticals.

The synthesis of methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyrrolidine ring through cyclization reactions and subsequent functionalization with trifluoromethyl groups. Advances in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From a sustainability perspective, methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate offers promising opportunities for green chemistry. Its use in developing eco-friendly materials and processes aligns with global efforts to reduce environmental impact while maintaining high performance standards.

In conclusion, methyl 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 2309448-21-1) stands out as a versatile and innovative compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research and industrial development.